Cas no 2171584-09-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-oxopiperidin-3-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-oxopiperidin-3-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171584-09-9
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 5907322
• PubChem ID: 165568845
• Update Time: 2025-05-23

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-oxopiperidin-3-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-oxopiperidin-3-yl)methylcarbamoyl}butanoic acid
• 2171584-09-9
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2-oxopiperidin-3-yl)methyl]carbamoyl}butanoic acid
• EN300-1568250

• Inchi： 1S/C26H29N3O6/c30-23(31)12-11-22(25(33)28-14-16-6-5-13-27-24(16)32)29-26(34)35-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22H,5-6,11-15H2,(H,27,32)(H,28,33)(H,29,34)(H,30,31)
• InChI Key： ZVLHEJUUPUJXFZ-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NCC1C(NCCC1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 134Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-oxopiperidin-3-yl)methylcarbamoyl}butanoic acid

Exploring the Potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-oxopiperidin-3-yl)methylcarbamoyl}butanoic Acid in Modern Pharmaceutical Research

The compound with CAS No. 2171584-09-9, known as 4-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-{(2-oxopiperidin-3-yl)methylcarbamoyl}butanoic acid, has emerged as a significant molecule in the field of medicinal chemistry. This compound, often abbreviated as Fmoc-Pipr-butanoic acid, is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide synthesis. Its unique structure combines a fluorenylmethoxycarbonyl group with a 2-piperidine-one moiety, making it a versatile tool for exploring complex molecular interactions and therapeutic applications.

Recent studies have highlighted the potential of this compound in drug delivery systems and biological assays. The Fmoc group is well-known for its stability under basic conditions, which makes it ideal for protecting amino groups during peptide synthesis. In this compound, the Fmoc group is strategically positioned to interact with other functional groups, enabling precise control over molecular recognition and binding affinity. The presence of the 2-piperidine-one ring introduces additional complexity, allowing for the exploration of hydrogen bonding and stereochemical interactions.

One of the most promising applications of this compound lies in its ability to serve as a scaffold for small molecule inhibitors targeting key enzymes involved in cellular signaling pathways. Researchers have utilized this compound to design molecules that can modulate the activity of kinases, which are critical players in cancer progression and inflammation. By leveraging computational chemistry tools such as molecular docking and dynamics simulations, scientists have identified potential binding modes that could lead to novel therapeutic agents.

In addition to its role in drug discovery, this compound has also been employed in the development of biosensors and diagnostic tools. The combination of the Fmoc group and the piperidine-one ring provides a platform for detecting specific biomarkers associated with diseases such as Alzheimer's and Parkinson's. Recent advancements in fluorescence-based sensing have demonstrated the feasibility of using this compound as a sensitive probe for detecting metal ions and neurotransmitters at low concentrations.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the Fmoc derivative through nucleophilic substitution and subsequent coupling reactions to introduce the piperidine-one moiety. The use of chiral catalysts has enabled enantioselective synthesis, which is crucial for studying stereochemical effects on biological activity.

Despite its complexity, this compound has shown remarkable stability under physiological conditions, making it suitable for in vivo studies. Preclinical experiments have demonstrated its ability to cross cellular membranes and localize within specific organelles, suggesting potential applications in targeted drug delivery systems. Furthermore, its biodegradability has been optimized through careful design, reducing concerns about long-term toxicity.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-{(2-oxopiperidin-3-yl)methylcarbamoyl}butanoic acid represents a cutting-edge molecule with diverse applications in pharmaceutical research. By leveraging its unique structural features and advanced synthetic methodologies, scientists continue to unlock new possibilities for developing innovative therapies and diagnostic tools. As research progresses, this compound is poised to play an increasingly important role in advancing our understanding of molecular interactions and their implications for human health.